7-cinnamyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[(E)-3-phenylprop-2-enyl]-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C19H22N6O2/c1-23-16-15(17(26)22-19(23)27)25(11-5-8-14-6-3-2-4-7-14)18(21-16)24-12-9-20-10-13-24/h2-8,20H,9-13H2,1H3,(H,22,26,27)/b8-5+
• InChI Key: IMDRDADRPBBASE-VMPITWQZSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCNCC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCNCC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

7-cinnamyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a synthetic compound that belongs to the class of purine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Scientific Research Applications

Cardiovascular Activity

7-Cinnamyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione and its derivatives have been studied for their cardiovascular activity. Specifically, some derivatives have shown strong prophylactic antiarrhythmic activity and hypotensive effects. These compounds have also been examined for their affinity to alpha(1)- and alpha(2)-adrenoreceptors, indicating potential applications in cardiovascular treatments (Chłoń-Rzepa et al., 2004).

Antimycobacterial Properties

Research has identified the compound as a potential inhibitor of Mycobacterium tuberculosis. Synthesized derivatives targeting MurB have shown promising antiproliferative effects against Mycobacterium tuberculosis, suggesting a role in tuberculosis treatment. This has been supported by molecular docking analysis (Konduri et al., 2020).

Antiasthmatic Potential

The compound's derivatives have been explored for their antiasthmatic activity. Some derivatives, especially those with certain substitutions, have shown significant vasodilator activity, indicating potential application in treating asthma (Bhatia et al., 2016).

Antihistaminic Activity

Some derivatives of this compound have been synthesized and evaluated for their antihistaminic activity. Certain derivatives demonstrated effective inhibition of histamine-induced bronchospasm and anaphylaxis, suggesting their use as antihistamines (Pascal et al., 1985).

Antiviral and Antitumor Activity

Research has indicated that derivatives of 7-cinnamyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione possess antiviral and antitumor properties. These derivatives have shown efficacy against influenza A virus and demonstrated potential in treating certain cancers (Wang et al., 2013).